molecular formula C19H25BrO2 B1205111 11beta-Bromomethylestradiol CAS No. 90937-07-8

11beta-Bromomethylestradiol

Cat. No. B1205111
CAS RN: 90937-07-8
M. Wt: 365.3 g/mol
InChI Key: UNCKJYTUPIOIRJ-OQFXVXKWSA-N
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Description

11beta-Bromomethylestradiol, also known as 11beta-Bromomethylestradiol, is a useful research compound. Its molecular formula is C19H25BrO2 and its molecular weight is 365.3 g/mol. The purity is usually 95%.
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properties

CAS RN

90937-07-8

Product Name

11beta-Bromomethylestradiol

Molecular Formula

C19H25BrO2

Molecular Weight

365.3 g/mol

IUPAC Name

(8S,9R,11S,13S,14S,17S)-11-(bromomethyl)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol

InChI

InChI=1S/C19H25BrO2/c1-19-9-12(10-20)18-14-5-3-13(21)8-11(14)2-4-15(18)16(19)6-7-17(19)22/h3,5,8,12,15-18,21-22H,2,4,6-7,9-10H2,1H3/t12-,15+,16+,17+,18-,19+/m1/s1

InChI Key

UNCKJYTUPIOIRJ-OQFXVXKWSA-N

Isomeric SMILES

C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC4=C3C=CC(=C4)O)CBr

SMILES

CC12CC(C3C(C1CCC2O)CCC4=C3C=CC(=C4)O)CBr

Canonical SMILES

CC12CC(C3C(C1CCC2O)CCC4=C3C=CC(=C4)O)CBr

synonyms

11 beta-bromomethylestradiol
11-bromomethyl-estradiol
11-bromomethylestradiol

Origin of Product

United States

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